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Compound of Interest

Compound Name: Lanthanum chloride

Cat. No.: B239357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of lanthanum
chloride and its applications in a laboratory setting. The information is tailored for researchers,
scientists, and professionals in drug development, with a focus on quantitative data, detailed
experimental protocols, and visual representations of its mechanisms of action.

Core Chemical and Physical Properties

Lanthanum chloride (LaCls) is an inorganic salt of the rare earth metal lanthanum. It is
commonly used in research as a white, odorless, and hygroscopic powder.[1] It is available in
both anhydrous and hydrated forms, with the heptahydrate being a common variant.[1][2]
Lanthanum chloride is highly soluble in water and alcohols.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative properties of anhydrous and
heptahydrated lanthanum chloride.

Table 1: Physicochemical Properties of Anhydrous Lanthanum Chloride
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Property Value

Molecular Formula LaCls

Molar Mass 245.26 g/mol [1]

Appearance White odorless hygroscopic powder[1]
Density 3.84 g/cm3[1][3]

Melting Point 858 - 860 °C[1][2][4]

Boiling Point 1000 °C[1][3]

Solubility in Water 957 g/L (at 25 °C)[1]

Table 2: Properties of Lanthanum Chloride Heptahydrate

Property Value

Molecular Formula LaCls-7H20

Molar Mass 371.37 g/mol [1]

Appearance White crystalline solid[2]
Decomposition Temperature 91 °C[5][6]

Solubility Soluble in water and ethanol[5][6]

Key Laboratory Applications and Experimental
Protocols

Lanthanum chloride's unique properties make it a versatile tool in various laboratory
applications, from biochemical research to organic synthesis.

Divalent Cation Channel Blockade, Primarily Calcium
Channels

Lanthanum ions (La3*) are widely used in biochemical and physiological research to block the
activity of divalent cation channels, with a notable efficacy for calcium channels.[1]
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This protocol is adapted from the methodology described by Nathan et al. (1988) for blocking
the "slow" inward Ca?* current (Ica) in single bullfrog atrial cells using a single suction
microelectrode voltage-clamp technique.

Materials:

Lanthanum chloride (LaCls) stock solution (e.g., 10 mM in deionized water)

Isolated single cells (e.g., bullfrog atrial cells)

Appropriate external and internal pipette solutions for voltage-clamp recording

Single suction microelectrode voltage-clamp setup
Procedure:

e Prepare a fresh working solution of LaCls by diluting the stock solution in the external
recording solution to the desired final concentration. Effective concentrations for blocking Ica
range from micromolar to low millimolar. A concentration of 10 uM LaCls has been shown to
produce complete inhibition of Ica.[2]

o Establish a stable whole-cell recording from a single isolated cell using the voltage-clamp
technique.

o Record baseline Ica by applying appropriate voltage steps to elicit the current.
o Perfuse the cell with the LaCls-containing external solution.

» Continuously monitor the Ica during perfusion. The blocking effect of La* should be
observable in a dose-dependent manner.

» To confirm the specificity of the block, perform a washout by perfusing the cell with the
control external solution (without LaCls). The reversal of the block indicates a direct and
reversible interaction with the channel.

e To investigate the competitive nature of the block, the external Ca?* concentration can be
increased in the presence of LaCls, which should lead to a partial recovery of the Ica.[2]
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Workflow for Calcium Channel Blockade Experiment:

Prepare LaCl3 working solution

'

Establish whole-cell recording

'

Record baseline Ica

'

Perfuse with LaCl3 solution

'

Monitor Ica blockade

'

Washout with control solution

'

Observe reversal of blockade

Reactants
Phosphate-rich Products
Aqueous Solution |~ Insoluble via Filtration/Settling _ [ Phosphate-depleted
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Lanthanum Chloride
Lanthanum Chloride

inhibits \ activates

activates / inhibits

activates activates

Axon Abnormality

Autophagy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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